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Compound of Interest

Compound Name:
Methyl 2-(aminomethyl)benzoate

Hydrochloride

Cat. No.: B1271463 Get Quote

Essential Safety and Handling Guide for Methyl
2-(aminomethyl)benzoate Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling Methyl
2-(aminomethyl)benzoate Hydrochloride (CAS No. 849020-92-4). Adherence to these

procedures is critical for ensuring personal safety and maintaining a secure laboratory

environment.

Hazard Identification and Classification
Methyl 2-(aminomethyl)benzoate Hydrochloride is classified with the following hazards:

H302: Harmful if swallowed.[1][2]

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

The GHS pictogram is GHS07, and the signal word is "Warning".[1]
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Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential to minimize exposure. The following equipment

should be worn at all times when handling this compound:

PPE Category Item Specification Rationale

Eye Protection
Safety Goggles or a

Face Shield

Must be worn over

safety glasses.

Protects against

splashes and airborne

particles that can

cause serious eye

irritation.[3][4][5]

Hand Protection
Chemical-resistant

gloves

Disposable nitrile

gloves are a suitable

initial choice.[3][6]

Glove compatibility

should be verified with

the manufacturer for

prolonged use.

Prevents skin contact,

which can cause

irritation.[2]

Body Protection Laboratory Coat

A flame-resistant coat

should be considered

if working with

flammable solvents.[3]

[7]

Protects skin and

personal clothing from

contamination.

Respiratory Protection
NIOSH-approved

respirator

Required when

engineering controls

are insufficient or

when handling large

quantities of the

powder.[3][4][8]

Prevents inhalation of

the powder, which can

cause respiratory

irritation.

Footwear Closed-toe shoes
Required in all

laboratory settings.

Protects feet from

spills and falling

objects.[3][7]
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1. Preparation and Engineering Controls:

Ventilation: All handling of solid Methyl 2-(aminomethyl)benzoate Hydrochloride should

be conducted in a certified chemical fume hood to minimize inhalation exposure.[6][9]

Designated Area: Establish a designated area for handling this compound. This area should

be clearly marked and equipped with the necessary safety equipment.

Emergency Equipment: Ensure that a safety shower and eyewash station are readily

accessible and have been recently tested.[9]

2. Weighing and Transfer:

Avoid Dust Generation: When weighing, handle the powder carefully to minimize the creation

of dust.[10]

Use Appropriate Tools: Use spatulas or other appropriate tools for transferring the solid.

Avoid pouring the powder directly from the container.[7][10]

Containment: Work over a disposable bench cover to easily manage any minor spills.[10]

3. Dissolving the Compound:

Solvent Addition: When preparing solutions, add the solvent to the solid slowly to avoid

splashing.

Closed Systems: Whenever possible, perform reactions in a closed system to contain any

vapors.

4. Post-Handling Procedures:

Decontamination: Thoroughly decontaminate all surfaces, glassware, and equipment after

use. Wet cleaning methods are preferable to dry sweeping to avoid generating dust.[10]

Hand Washing: Wash hands thoroughly with soap and water after removing gloves and

before leaving the laboratory.[7]
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Disposal Plan
Waste Segregation: All waste contaminated with Methyl 2-(aminomethyl)benzoate
Hydrochloride, including disposable gloves, bench covers, and contaminated labware, must

be collected in a designated, labeled hazardous waste container.[9]

Container Management: Waste containers must be kept closed when not in use and stored

in a designated satellite accumulation area.

Licensed Disposal: All chemical waste must be disposed of through a licensed hazardous

waste disposal company, in accordance with local, state, and federal regulations.[11]

Quantitative Data Summary
Property Value Source

Molecular Formula C₉H₁₂ClNO₂

Molecular Weight 201.65 g/mol

Physical Form Solid [1]

Storage Temperature
Inert atmosphere, room

temperature
[1]

Emergency Procedures
In the event of an exposure or spill, follow these procedures immediately:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing.[2] Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[2] Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.[2]
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Ingestion: Do NOT induce vomiting. Rinse mouth with water.[2][11] Seek immediate medical

attention.

For a chemical spill, follow the workflow outlined below.
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Chemical Spill Response Workflow

Immediate Actions

Spill Assessment

Response

Minor Spill Major Spill

Follow-up

Alert others in the area

Evacuate the immediate area if necessary

Assess the size and nature of the spill

Is the spill major?

Don appropriate PPE

No

Contact Environmental Health & Safety

Yes

Contain the spill with absorbent material

Neutralize if applicable

Collect residue into a hazardous waste container

Decontaminate the area

Report the incident

Secure the area and prevent entry

Review procedures to prevent recurrence

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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